Cas no 1547184-46-2 (3-Amino-2-methyl-1-(2-methylpyrimidin-4-YL)propan-1-OL)

• Product Name: 3-Amino-2-methyl-1-(2-methylpyrimidin-4-YL)propan-1-OL
• CAS No: 1547184-46-2
• MF: C₉H₁₅N₃O
• MW: 181.234901666641
• CID: 5283964
• Update Time: 2025-10-29

3-Amino-2-methyl-1-(2-methylpyrimidin-4-YL)propan-1-OL Chemical and Physical Properties

Names and Identifiers

• 3-AMINO-2-METHYL-1-(2-METHYLPYRIMIDIN-4-YL)PROPAN-1-OL
• 4-Pyrimidinemethanol, α-(2-amino-1-methylethyl)-2-methyl-
• 3-Amino-2-methyl-1-(2-methylpyrimidin-4-YL)propan-1-OL

• Inchi： 1S/C9H15N3O/c1-6(5-10)9(13)8-3-4-11-7(2)12-8/h3-4,6,9,13H,5,10H2,1-2H3
• InChI Key： SIGBNIUHTJNGCY-UHFFFAOYSA-N
• SMILES： OC(C1C=CN=C(C)N=1)C(C)CN

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 3
• Complexity: 154
• XLogP3: -0.4
• Topological Polar Surface Area: 72

Additional information on 3-Amino-2-methyl-1-(2-methylpyrimidin-4-YL)propan-1-OL

Introduction to 3-Amino-2-methyl-1-(2-methylpyrimidin-4-yl)propan-1-OL and Its Significance in Modern Chemical Research

3-Amino-2-methyl-1-(2-methylpyrimidin-4-yl)propan-1-OL, identified by its CAS number 1547184-46-2, is a compound of significant interest in the field of chemical biology and pharmaceutical research. This molecule, characterized by its complex structural framework, has garnered attention due to its potential applications in the development of novel therapeutic agents. The presence of both amino and hydroxyl functional groups, coupled with its pyrimidine core, makes it a versatile scaffold for further chemical modifications and biological evaluations.

The structural composition of 3-Amino-2-methyl-1-(2-methylpyrimidin-4-yl)propan-1-OL includes a propanol backbone substituted with a 2-methylpyrimidine ring at the 4-position. This arrangement not only contributes to the molecule's unique physicochemical properties but also opens up possibilities for interactions with biological targets. The 3-amino group, in particular, serves as a reactive site for further derivatization, enabling the synthesis of more complex derivatives that could exhibit enhanced biological activity.

In recent years, there has been a growing emphasis on the development of small molecules that can modulate biological pathways associated with diseases such as cancer, inflammation, and neurodegenerative disorders. The CAS no 1547184-46-2 compound has been explored in several preliminary studies as a potential lead molecule for drug discovery. Its ability to interact with various enzymes and receptors has made it a candidate for further investigation in high-throughput screening (HTS) campaigns.

One of the most compelling aspects of 3-Amino-2-methyl-1-(2-methylpyrimidin-4-yl)propan-1-OL is its structural flexibility. The pyrimidine ring is a well-known pharmacophore in medicinal chemistry, frequently found in active pharmaceutical ingredients (APIs) due to its ability to form hydrogen bonds and stack interactions with biological targets. The methylpyrimidine moiety in this compound enhances its solubility and metabolic stability, which are critical factors for drug candidates.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinity and mode of interaction of small molecules with biological targets. Studies have utilized molecular docking simulations to evaluate how 3-Amino-2-methyl-1-(2-methylpyrimidin-4-yl)propan-1-OL might interact with proteins such as kinases and transcription factors. These simulations have provided valuable insights into potential binding pockets and have guided the design of more potent derivatives.

The synthesis of 3-Amino-2-methyl-1-(2-methylpyrimidin-4-yll)propanol involves multi-step organic reactions that require precise control over reaction conditions. The introduction of the amino group at the 3-position and the pyrimidine ring at the 4-position are critical steps that determine the final properties of the compound. Advances in synthetic methodologies have made it possible to produce this compound with high purity, which is essential for downstream biological evaluations.

In addition to its potential as a drug lead, CAS no 15471844602 has been investigated for its role in chemical biology research. The compound's ability to modulate enzyme activity has been explored in studies aimed at understanding disease mechanisms at a molecular level. For instance, researchers have examined how this molecule might affect pathways involving protein phosphorylation, which is a key process in cell signaling.

The development of novel analytical techniques has also contributed to our understanding of 3-Amino-bis(2-methylpropyl)-1-(5-chloro-pyridazinyl)-propanol derivatives. Techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) provide detailed information about the structure and purity of these compounds. These tools are indispensable for characterizing new derivatives synthesized during drug discovery campaigns.

The future prospects for CAS no 15471844602 are promising, with ongoing research focusing on optimizing its pharmacological properties. By leveraging structure-based drug design principles, scientists aim to develop analogs that exhibit improved potency, selectivity, and pharmacokinetic profiles. Collaborative efforts between synthetic chemists and biologists are essential for translating laboratory findings into clinical applications.

In conclusion, 3-Amino-bis(2-methylpropyl)-1-(5-chloro-pyridazinyl)-propanol, identified by its CAS number 15471844602, represents a significant advancement in chemical biology and pharmaceutical research. Its unique structural features and potential applications make it a valuable asset in the search for novel therapeutic agents. As research continues to uncover new insights into its biology, this compound is poised to play a crucial role in addressing some of the most pressing challenges in medicine today.